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Disease
Model

Experimental
Subject

Effective
Doses

Key Outcomes
Proposed
Mechanisms

Citation

Ischemic
Stroke

Male Wistar
Rats

25, 50, 100
mg/kg (i.p.)

↓ Infarct volume by 30%;
↑ Neuronal density; ↑

Antioxidant enzymes
(SOD, GSH-Px); ↓

Inflammation (IL-6, COX-
2)

Antioxidant; Anti-
inflammatory

[1] [2]

Alcoholic
Liver
Disease

C57BL/6 Mice Not
specified

(i.p.)

↓ Serum ALT, AST; ↓
Oxidative stress; ↓

Steatosis & inflammation

Antioxidant; Anti-
inflammatory;

Attenuates ER
stress

[3]

Spinal
Cord
Injury

Rats /
Microglia cells

20, 40, 80
mg/kg (in

vivo)

↓ Neuroinflammation; ↓
Neuronal apoptosis; ↑

Axonal regeneration

Inhibits
JAK2/STAT3

pathway

[4]

Sepsis
(PICS)

C57BL/6 Mice 50 mg/kg

(i.v.)

Improved survival (53.3%

vs 20%); ↓ Inflammation
(IL-6, TNF-α); ↓ Oxidative

stress

Anti-

inflammatory;
Antioxidant; Anti-

apoptotic

[5]
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Effective
Doses

Key Outcomes
Proposed
Mechanisms

Citation

Ulcerative
Colitis

Mice / THP-1

cells

25, 50, 100

mg/kg
(i.p.); 50-

200 μg/mL
(in vitro)

Attenuated diarrhea,

colonic damage; ↓ MPO
activity; ↓ TNF-α, IL-1β

Suppresses

TLR4/NF-κB &
NLRP3

inflammasome

[6]

Experimental Protocols for Key Studies

For researchers, the methodology details from pivotal studies are outlined below.

In Vivo Model of Ischemic Stroke [1] [2]

Animal Model: Male Wistar rats subjected to Rt.MCAO (right Middle Cerebral Artery Occlusion).
Treatment: Alpinetin (25, 50, 100 mg/kg body weight) or vehicle was administered intraperitoneally

(i.p.) once daily for 3 consecutive days post-occlusion.
Control Groups: Sham-operated group, Rt.MCAO+vehicle group, Rt.MCAO+piracetam (250 mg/kg)

group.
Key Assessments:

Infarct Volume: Measured using 2,3,5-triphenyltetrazolium chloride (TTC) staining.
Neuronal Density: Counted in the cortex, CA1, and CA3 hippocampal regions.

Oxidative Stress: Levels of MDA, CAT, GSH-Px, and SOD were measured in cortical and
hippocampal tissues.

Inflammation: Protein levels of COX-2 and IL-6 were assessed by western blotting.

In Vitro Model of Neuroinflammation [4]

Cell Model: Lipopolysaccharide (LPS)-stimulated microglia (BV2 cells or primary microglia).
Treatment: Cells were pretreated with Alpinetin (at varying concentrations) for 1-2 hours before LPS

stimulation.
Key Assessments:

Cell Viability: Assessed by MTT or CCK-8 assay.
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Inflammatory Cytokines: Levels of TNF-α, IL-1β, IL-6 in culture supernatant measured by

ELISA.
Signaling Pathways: Protein levels of phosphorylated JAK2 and STAT3 were analyzed by

western blot.
Co-culture: Treated microglia were co-cultured with PC12 neuronal cells to assess neuronal

apoptosis (via TUNEL staining, flow cytometry) and ROS production.

Mechanism of Action Visualization

The neuroprotective effect of Alpinetin in ischemic stroke involves a multi-targeted mechanism, as illustrated

below.
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Click to download full resolution via product page

Interpretation and Further Steps

The data presented here is for Alpinetin, a flavonoid. The compound "Aplithianine" you inquired about

remains unidentified in the scientific literature as of early November 2025.
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Verify the Nomenclature: I recommend double-checking the spelling of "Aplithianine." It could be a

rare, newly discovered compound, or there might be a typo in the name.
Explore Related Compounds: If your research focuses on alkaloids with similar proposed activities

(e.g., anti-inflammatory, neuroprotective), searching for alkaloids from related plant genera, such as
Alpinia, might be a productive alternative.

Consult Specialized Databases: For a definitive search, please consider using specialized natural
product databases like SciFinder, Reaxys, or the Dictionary of Natural Products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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